Cas no 2694728-07-7 (methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate)

• Product Name: methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate
• CAS No: 2694728-07-7
• MF: C₉H₆BrClO₄
• MW: 293.498541355133
• MDL: MFCD34475144
• CID: 5654194
• PubChem ID: 165947573
• Update Time: 2025-06-08

methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-[(chlorocarbonyl)oxy]benzoate
• 2694728-07-7
• Methyl 3-bromo-5-((chlorocarbonyl)oxy)benzoate
• EN300-28263687
• methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate

• MDL： MFCD34475144
• Inchi： 1S/C9H6BrClO4/c1-14-8(12)5-2-6(10)4-7(3-5)15-9(11)13/h2-4H,1H3
• InChI Key： TYXFIHAERFFBGB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OC)C=1)OC(=O)Cl

Computed Properties

• Exact Mass: 291.91380g/mol
• Monoisotopic Mass: 291.91380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate

Introduction to Methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate (CAS No: 2694728-07-7)

Methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate (CAS No: 2694728-07-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various bioactive molecules and advanced materials. The presence of both bromo and chlorocarbonyl groups in its molecular structure makes it a versatile intermediate for multiple synthetic pathways, enabling researchers to explore diverse chemical transformations.

The< strong>molecular structure of methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate consists of a benzoate backbone, which is a common scaffold in medicinal chemistry due to its stability and reactivity. The bromine atom at the 3-position and the chlorocarbonyl group at the 5-position introduce specific reactivity patterns that can be exploited for further functionalization. This dual functionality allows for selective modifications, making the compound an invaluable tool in the development of novel compounds with tailored properties.

In recent years, there has been a surge in research focused on the applications of this compound in drug discovery and material science. The< strong>pharmaceutical industry has been particularly interested in its potential as a precursor for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

Moreover, the< strong>chlorocarbonyl group provides a site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This feature has been leveraged in the synthesis of peptide mimetics and other bioactive molecules that require precise structural control. Researchers have also explored its use in polymer chemistry, where it serves as a monomer or cross-linking agent to create advanced materials with specific mechanical and thermal properties.

The< strong>synthetic versatility of methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate has led to its incorporation into numerous synthetic protocols. One notable application is in the preparation of heterocyclic compounds, which are prevalent in pharmaceuticals due to their biological activity. By undergoing cyclization reactions or further functionalization, this compound can be transformed into more complex scaffolds with enhanced pharmacological properties. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step syntheses that require harsh reagents or elevated temperatures.

In the realm of materials science, methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate has been utilized in the development of organic electronic materials. Its ability to undergo polymerization or form coordination complexes with metal ions opens up possibilities for creating conductive or luminescent materials. These applications are particularly relevant in the growing field of flexible electronics, where lightweight and efficient materials are highly sought after. The< strong>brominated aromatic ring acts as a building block for conjugated polymers that exhibit excellent charge transport properties.

The< strong>chemical reactivity of this compound has also been harnessed in catalytic processes. For example, it can serve as a ligand or substrate in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds with high selectivity and yield. Such catalytic methods are essential for sustainable chemistry, as they reduce waste and improve efficiency. Researchers have reported successful applications in asymmetric synthesis, where chiral auxiliaries or catalysts are employed to achieve enantioselective transformations.

In conclusion, methyl 3-bromo-5-(chlorocarbonyl)oxybenzoate (CAS No: 2694728-07-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.